Cas no 2228619-48-3 (2,2-difluoro-3-2-methyl-4-(trifluoromethyl)phenylpropan-1-amine)

• Product Name: 2,2-difluoro-3-2-methyl-4-(trifluoromethyl)phenylpropan-1-amine
• CAS No: 2228619-48-3
• MF: C₁₁H₁₂F₅N
• MW: 253.211700439453
• CID: 5939069
• PubChem ID: 165702861
• Update Time: 2025-06-08

2,2-difluoro-3-2-methyl-4-(trifluoromethyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-2-methyl-4-(trifluoromethyl)phenylpropan-1-amine
• EN300-1953859
• 2228619-48-3
• 2,2-difluoro-3-[2-methyl-4-(trifluoromethyl)phenyl]propan-1-amine

• Inchi： 1S/C11H12F5N/c1-7-4-9(11(14,15)16)3-2-8(7)5-10(12,13)6-17/h2-4H,5-6,17H2,1H3
• InChI Key： HKXKZOYJFBTEAA-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=CC(C(F)(F)F)=CC=1C)F

Computed Properties

• Exact Mass: 253.08899020g/mol
• Monoisotopic Mass: 253.08899020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-3-2-methyl-4-(trifluoromethyl)phenylpropan-1-amine

Introduction to 2,2-difluoro-3-(2-methyl-4-(trifluoromethyl)phenyl)propan-1-amine (CAS No. 2228619-48-3)

2,2-difluoro-3-(2-methyl-4-(trifluoromethyl)phenyl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No. 2228619-48-3), is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and electronic properties. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which are strategically positioned to modulate biological activity and enhance metabolic stability.

The molecular structure of this compound features a propanamine backbone substituted with a phenyl ring at the 3-position, further functionalized with a 2-methyl group at the 4-position and a trifluoromethyl group at the 4-position of the phenyl ring. The presence of these fluorinated aromatic groups contributes to the compound's lipophilicity and potential for interaction with biological targets. Specifically, the trifluoromethyl group is known to increase metabolic stability by resisting oxidative degradation, while the difluoro substitution enhances electron-withdrawing effects, influencing electronic properties and binding affinity.

In recent years, fluorinated compounds have been extensively studied for their applications in drug development due to their ability to improve pharmacokinetic profiles, including bioavailability, metabolic stability, and binding affinity. The 2-methyl-4-(trifluoromethyl)phenyl moiety in this compound suggests potential interactions with enzymes or receptors involved in metabolic pathways, making it a promising candidate for further investigation in medicinal chemistry.

Current research in the field of fluorinated amines has revealed novel applications in the development of antiviral and anticancer agents. For instance, studies have demonstrated that fluorinated aromatic amines can exhibit potent inhibitory effects on viral proteases and kinases by modulating enzyme-substrate interactions. The structural features of 2,2-difluoro-3-(2-methyl-4-(trifluoromethyl)phenyl)propan-1-amine align well with these mechanisms, suggesting its potential utility in combating viral infections.

Additionally, the compound's unique electronic properties have been explored in the context of its interaction with biological targets. The combination of electron-withdrawing fluoro groups and methyl substituents can fine-tune the compound's binding affinity to proteins and enzymes. This has led to investigations into its potential as an inhibitor of protein-protein interactions (PPIs), which are critical in many disease pathways. Preliminary computational studies suggest that this compound may disrupt PPIs involved in cancer progression by interfering with key signaling cascades.

The synthesis of 2,2-difluoro-3-(2-methyl-4-(trifluoromethyl)phenyl)propan-1-amine presents unique challenges due to the need for precise functionalization at multiple positions on the aromatic ring. Advanced synthetic methodologies, including cross-coupling reactions and metal-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for preclinical testing and mechanistic studies.

Preclinical studies have begun to elucidate the pharmacological profile of this compound. Initial assays have shown promising results in terms of selectivity and potency against various biological targets. The presence of multiple fluorine atoms appears to enhance binding interactions while minimizing off-target effects, which is a critical consideration in drug development. Further studies are underway to optimize dosing regimens and assess long-term safety profiles.

The role of fluorine atoms in modulating pharmacokinetic properties cannot be overstated. Fluorinated compounds often exhibit improved bioavailability due to increased lipophilicity and resistance to metabolic degradation. This characteristic makes 2,2-difluoro-3-(2-methyl-4-(trifluoromethyl)phenyl)propan-1-amine an attractive candidate for oral administration or other routes that require prolonged circulation times within the body.

Future directions in research may involve exploring derivatives of this compound that further enhance its pharmacological properties. By systematically modifying substituents on the aromatic ring or altering the propanamine backbone, researchers can fine-tune biological activity and optimize therapeutic efficacy. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into clinical applications.

The broader implications of this research extend beyond individual compounds to advancements in drug discovery methodologies. The development of efficient synthetic routes for fluorinated amines will streamline the process of identifying new therapeutic agents. Moreover, computational modeling techniques will play an increasingly important role in predicting biological activity before experimental validation becomes necessary.

In conclusion,2,2-difluoro-3-(2-methyl-4-(trifluoromethyl)phenyl)propan-1-amine (CAS No. 2228619-48-3) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an excellent candidate for further exploration as a lead compound or intermediate in drug development pipelines.